Cas no 126940-10-1 (1-Fluoro-3-(methoxymethoxy)benzene)

1-Fluoro-3-(methoxymethoxy)benzene is a fluorinated aromatic compound featuring a methoxymethoxy (–OCH2OCH3) substituent at the meta position relative to the fluorine atom. This structure imparts versatility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The fluorine atom enhances reactivity and stability, while the methoxymethoxy group offers a protected hydroxyl functionality, enabling selective deprotection under mild conditions. Its well-defined reactivity profile makes it valuable for cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is typically handled under inert conditions due to its sensitivity to moisture and strong acids or bases. Suitable for research and industrial applications requiring precise functionalization of aromatic systems.

1-Fluoro-3-(methoxymethoxy)benzene structure

126940-10-1 structure

Product Name:1-Fluoro-3-(methoxymethoxy)benzene

CAS No:126940-10-1

MF:C₈H₉FO₂

MW:156.154266119003

MDL:MFCD09909406

CID:842855

PubChem ID:11073656

Update Time:2025-05-28

1-Fluoro-3-(methoxymethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Fluoro-3-(methoxymethoxy)benzene
- 3-fluoroMethoxyMethoxybenzene
- 2-fluoro-4-(MethoxyMethoxy)benzene
- 1-(MethoxyMethoxy)-3-fluorobenzene
- 1-Fluoro-3-(Methoxymethoxy)Benzene(WX635005)
- 3-ethoxyMethoxy)fluorobenzene
- DS-3698
- SCHEMBL5642762
- AKOS006314912
- SY105739
- CS-0150160
- l-fluoro-3-(methoxymethoxy)benzene
- 126940-10-1
- MFCD09909406
- Benzene, 1-fluoro-3-(methoxymethoxy)-
- BONILZBKXXVYOT-UHFFFAOYSA-N
- DTXSID30454173
- MDL： MFCD09909406
- Inchi： 1S/C8H9FO2/c1-10-6-11-8-4-2-3-7(9)5-8/h2-5H,6H2,1H3
- InChI Key： BONILZBKXXVYOT-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)OCOC

Computed Properties

Exact Mass: 156.05865769g/mol
Monoisotopic Mass: 156.05865769g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 18.5Å²

1-Fluoro-3-(methoxymethoxy)benzene Pricemore >>

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